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Compound of Interest

Compound Name: Acridine Orange Base

Cat. No.: B158528

For researchers, scientists, and drug development professionals, the accurate detection and
guantification of nucleic acids are fundamental to a vast array of experimental workflows. The
choice of fluorescent stain is a critical decision that influences the sensitivity, specificity, and
overall reliability of these assays. This guide provides an objective, data-driven comparison of
two widely used nucleic acid stains: Acridine Orange Base and SYBR Green.

At a Glance: Key Differences
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Feature

Acridine Orange Base

SYBR Green |

Binding Preference

Intercalates into dsDNA;
electrostatic interaction with
ssDNA/RNA

Preferentially intercalates into
dsDNA

Fluorescence Emission

Green with dsDNA;
Red/Orange with sSDNA/RNA

Green with dsDNA

Cell Permeability

Permeable to live cells

Generally considered cell-

permeable

Primary Applications

Cell viability, apoptosis, cell
cycle analysis, lysosome

staining

gPCR, gel electrophoresis,
DNA quantification

Cytotoxicity

Concentration-dependent

cytotoxicity

Generally low cytotoxicity at

working concentrations

Photostability

Moderate photostability

Low photostability

Mechanism of Action

The fundamental difference between Acridine Orange and SYBR Green lies in their interaction

with nucleic acids and the resulting fluorescence.
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SYBR Green |

ssDNA/RNA (weaker binding)

>
%‘

SYBR Green |

Strongly Emits Green
(~522 nm) Bright_Green_Fluorescence

dsDNA
Acridine Orange
Emits Red/Orange
Electrostatic SSDNA/RNA |- e *
Interaction
Intercalation Emits Green
(=525 nm) > Green_Fluorescence
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Cell Population

Stain with
Acridine Orange
& Propidium lodide

'

Analyze via
Fluorescence Microscopy
or Flow Cytometry

'

Apoptotic Cells
(Condensed/Fragmented
Green Nuclei)
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Prepare Reaction Mix
(Master Mix, Primers,
Template DNA, SYBR Green)

Perform gPCR
(Denaturation, Annealing,
Extension Cycles)

Fluorescence increases
ith dsDNA amplification

Detection

l

Data Analysis
(Amplification Plot,
Melt Curve)

C?eal-Time FIuorescence]

Click to download full resolution via product page

 To cite this document: BenchChem. [A Comparative Guide to Nucleic Acid Staining: Acridine
Orange Base vs. SYBR Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158528#acridine-orange-base-vs-sybr-green-for-
nucleic-acid-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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